3-Amino-5-tert-butylbenzonitrile

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 3-amino-5-tert-butylbenzonitrile
• InChI: InChI=1S/C11H14N2/c1-11(2,3)9-4-8(7-12)5-10(13)6-9/h4-6H,13H2,1-3H3
• InChI Key: KJRGQFRLPTYGPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C#N)N

Description

3-Amino-5-tert-butylbenzonitrile is a substituted benzonitrile derivative featuring a benzene ring with a nitrile (-CN) group, an amino (-NH₂) substituent at position 3, and a bulky tert-butyl (-C(CH₃)₃) group at position 5. The electron-withdrawing nitrile group and electron-donating amino group create a polarized aromatic system, which may influence reactivity and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The following structurally related compounds highlight key differences in core architecture and substituent placement:

Compound Name	Core Structure	Substituents	Key Features
3-Amino-5-tert-butylbenzonitrile (Target)	Benzene	3-NH₂, 5-t-Bu, 1-CN	Planar aromatic ring; strong dipole from CN and NH₂; tert-butyl increases steric hindrance.
3-Amino-5-tert-butylisoxazole	Isoxazole	3-NH₂, 5-t-Bu	Heterocyclic ring with O and N; reduced aromaticity compared to benzene.
5-Amino-1-(tert-butyl)pyrazole-4-carbonitrile variants	Pyrazole	5-NH₂, 1-t-Bu, 4-CN, 3-substituents (e.g., halides)	Five-membered heterocycle; enhanced hydrogen-bonding capacity; tunable electronic effects.

Physicochemical Properties

• Polarity: The nitrile group in benzonitrile derivatives increases polarity compared to non-cyano analogs. However, the tert-butyl group counterbalances this by enhancing hydrophobicity.
• Solubility : Pyrazole and isoxazole derivatives (e.g., ) typically exhibit better aqueous solubility due to heteroatoms enabling hydrogen bonding, whereas benzonitriles are more lipophilic.
• Thermal Stability : Benzene cores (target compound) generally display higher thermal stability than heterocyclic analogs like isoxazole or pyrazole.

Data Tables

Table 1: Structural and Functional Comparison

Property	3-Amino-5-tert-butylbenzonitrile	3-Amino-5-tert-butylisoxazole	Pyrazole-4-carbonitrile
Core Structure	Benzene	Isoxazole	Pyrazole
Electron Effects	Strong dipole (CN/NH₂)	Moderate (O/N heteroatoms)	Tunable (substituent-dependent)
Solubility (logP)	~2.5 (estimated)	~1.8	~1.2–2.0
Bioactivity	Inferred: Drug intermediate	Catalysis/ligand design	Kinase inhibition

Notes and Limitations

• Limited Direct Data: Comparative studies on 3-Amino-5-tert-butylbenzonitrile are sparse; inferences rely on structurally related compounds.
• Heterocyclic vs. Benzene Cores : Pyrazole/isoxazole derivatives prioritize hydrogen bonding, while benzonitriles emphasize steric and electronic effects.
• Synthesis Challenges : tert-Benzonitriles may face steric hindrance during functionalization compared to smaller analogs.